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Introduction
Fenazaquin is a broad-spectrum quinazoline acaricide and insecticide that provides effective

control against a wide variety of mites and whiteflies.[1][2][3] It is utilized in integrated pest

management (IPM) strategies for numerous agricultural crops, including fruits, vegetables, and

ornamental plants.[4] Fenazaquin acts on all life stages of mites, including eggs (ovicidal

activity), immature, and adult stages, primarily through contact and ingestion.[1][2][5]

Mode of Action
Fenazaquin's mechanism of action involves the disruption of cellular respiration. It is classified

as a Mitochondrial Electron Transport Inhibitor (METI), specifically targeting and inhibiting the

function of Complex I (NADH: ubiquinone oxidoreductase) in the mitochondrial respiratory

chain.[1][2][6] This inhibition halts the production of ATP, leading to energy deprivation and

eventual mortality of the target pest.
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1. Trial Preparation

2. Application Phase

3. Data Collection & Analysis

Start

Site Selection
(History of Pest Pressure)

End

Plot Establishment
(e.g., RCBD with 4 Replicates)

Pre-Treatment Assessment
(Count mites per leaf)

Treatment Application
(Fenazaquin vs. Control)

Post-Treatment Counts
(e.g., 3, 7, 14 DAT)

Harvest & Yield Assessment
(Fruit weight, quality)

Statistical Analysis
(e.g., ANOVA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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